Cas no 857722-21-5 (3-(3,4,5-trifluorophenyl)prop-2-enal)

• Product Name: 3-(3,4,5-trifluorophenyl)prop-2-enal
• CAS No: 857722-21-5
• MF: C₉H₅F₃O
• MW: 186.130613088608
• CID: 3269340
• PubChem ID: 122358731
• Update Time: 2025-05-28

3-(3,4,5-trifluorophenyl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 2-PROPENAL, 3-(3,4,5-TRIFLUOROPHENYL)-, (2E)-
• 3-(3,4,5-trifluorophenyl)prop-2-enal
• (E)-3-(3,4,5-Trifluorophenyl)acrylaldehyde
• EN300-1836685
• SCHEMBL18346049
• 857722-21-5

• Inchi： 1S/C9H5F3O/c10-7-4-6(2-1-3-13)5-8(11)9(7)12/h1-5H/b2-1+
• InChI Key： FLHLOBFJEBDFFX-OWOJBTEDSA-N
• SMILES： FC1C(=C(C=C(/C=C/C=O)C=1)F)F

Computed Properties

• Exact Mass: 186.02924926Da
• Monoisotopic Mass: 186.02924926Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes Cinnamaldehydes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes

Additional information on 3-(3,4,5-trifluorophenyl)prop-2-enal

Comprehensive Overview of 3-(3,4,5-Trifluorophenyl)prop-2-enal (CAS No. 857722-21-5): Properties, Applications, and Industry Insights

3-(3,4,5-Trifluorophenyl)prop-2-enal (CAS No. 857722-21-5) is a fluorinated aromatic aldehyde with significant relevance in pharmaceutical and agrochemical research. This compound, characterized by its trifluorophenyl moiety and α,β-unsaturated aldehyde structure, has garnered attention for its unique electronic properties and versatility in synthetic chemistry. Its molecular formula, C₉H₅F₃O, and precise weight of 186.13 g/mol make it a valuable intermediate for designing bioactive molecules.

The 3,4,5-trifluorophenyl group in this compound enhances lipophilicity and metabolic stability, traits highly sought after in drug discovery. Researchers frequently explore its role in Michael addition reactions and cross-coupling protocols, leveraging its conjugated double bond for diverse transformations. Recent studies highlight its potential in developing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics amid antibiotic resistance concerns.

From an industrial perspective, 857722-21-5 is synthesized via Knoevenagel condensation or palladium-catalyzed reactions, with purity levels (>98%) critical for downstream applications. Analytical techniques like HPLC and NMR ensure quality control, while its storage under inert conditions preserves reactivity. The compound’s UV absorption properties (λ_max ~270 nm) further enable photochemical studies, a trending topic in green chemistry.

Environmental and regulatory considerations are paramount. While not classified as hazardous, its fluorinated aromatic structure necessitates proper disposal to prevent bioaccumulation. Sustainable synthesis methods, such as microwave-assisted reactions, are gaining traction to reduce energy consumption—a response to the industry’s focus on carbon footprint reduction.

Market trends indicate rising interest in fluorinated building blocks, driven by their prevalence in FDA-approved drugs. 3-(3,4,5-Trifluorophenyl)prop-2-enal exemplifies this demand, with patents citing its use in anticancer scaffolds and crop protection agents. As AI-driven molecular design accelerates, compounds like this benefit from virtual screening optimizations, a hot topic in computational chemistry.

In conclusion, CAS No. 857722-21-5 represents a nexus of innovation, bridging synthetic utility with real-world applications. Its role in addressing global health and agricultural challenges underscores its importance, while advancements in green synthesis and AI-aided drug design promise to expand its impact further.